Cas no 1396675-29-8 (2-{4-2-(4-ethoxyphenyl)acetamidophenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide)

2-{4-2-(4-ethoxyphenyl)acetamidophenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide structure
1396675-29-8 structure
Product Name:2-{4-2-(4-ethoxyphenyl)acetamidophenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
CAS No:1396675-29-8
MF:C20H22N6O3
MW:394.427083492279
CID:6032101
PubChem ID:71792252
Update Time:2025-11-01

2-{4-2-(4-ethoxyphenyl)acetamidophenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-{4-2-(4-ethoxyphenyl)acetamidophenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
    • 2H-Tetrazole-5-carboxamide, 2-[4-[[2-(4-ethoxyphenyl)acetyl]amino]phenyl]-N,N-dimethyl-
    • 2-(4-(2-(4-ethoxyphenyl)acetamido)phenyl)-N,N-dimethyl-2H-tetrazole-5-carboxamide
    • 1396675-29-8
    • 2-[4-[[2-(4-ethoxyphenyl)acetyl]amino]phenyl]-N,N-dimethyltetrazole-5-carboxamide
    • VU0539666-1
    • 2-{4-[2-(4-ethoxyphenyl)acetamido]phenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
    • AKOS024542353
    • F6242-0429
    • Inchi: 1S/C20H22N6O3/c1-4-29-17-11-5-14(6-12-17)13-18(27)21-15-7-9-16(10-8-15)26-23-19(22-24-26)20(28)25(2)3/h5-12H,4,13H2,1-3H3,(H,21,27)
    • InChI Key: ZTBZFYKKOABKPT-UHFFFAOYSA-N
    • SMILES: N1=C(C(N(C)C)=O)N=NN1C1=CC=C(NC(CC2=CC=C(OCC)C=C2)=O)C=C1

Computed Properties

  • Exact Mass: 394.17533859g/mol
  • Monoisotopic Mass: 394.17533859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 102Ų

2-{4-2-(4-ethoxyphenyl)acetamidophenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6242-0429-2μmol
2-{4-[2-(4-ethoxyphenyl)acetamido]phenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
1396675-29-8
2μmol
$57.0 2023-09-09
Life Chemicals
F6242-0429-5μmol
2-{4-[2-(4-ethoxyphenyl)acetamido]phenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
1396675-29-8
5μmol
$63.0 2023-09-09
Life Chemicals
F6242-0429-10μmol
2-{4-[2-(4-ethoxyphenyl)acetamido]phenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
1396675-29-8
10μmol
$69.0 2023-09-09
Life Chemicals
F6242-0429-20μmol
2-{4-[2-(4-ethoxyphenyl)acetamido]phenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
1396675-29-8
20μmol
$79.0 2023-09-09
Life Chemicals
F6242-0429-1mg
2-{4-[2-(4-ethoxyphenyl)acetamido]phenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
1396675-29-8
1mg
$54.0 2023-09-09
Life Chemicals
F6242-0429-2mg
2-{4-[2-(4-ethoxyphenyl)acetamido]phenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
1396675-29-8
2mg
$59.0 2023-09-09
Life Chemicals
F6242-0429-3mg
2-{4-[2-(4-ethoxyphenyl)acetamido]phenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
1396675-29-8
3mg
$63.0 2023-09-09
Life Chemicals
F6242-0429-4mg
2-{4-[2-(4-ethoxyphenyl)acetamido]phenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
1396675-29-8
4mg
$66.0 2023-09-09
Life Chemicals
F6242-0429-5mg
2-{4-[2-(4-ethoxyphenyl)acetamido]phenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
1396675-29-8
5mg
$69.0 2023-09-09
Life Chemicals
F6242-0429-10mg
2-{4-[2-(4-ethoxyphenyl)acetamido]phenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
1396675-29-8
10mg
$79.0 2023-09-09

Additional information on 2-{4-2-(4-ethoxyphenyl)acetamidophenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide

Recent Advances in the Study of 2-{4-2-(4-ethoxyphenyl)acetamidophenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS: 1396675-29-8)

The compound 2-{4-2-(4-ethoxyphenyl)acetamidophenyl}-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS: 1396675-29-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrazole and acetamide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for future drug development.

One of the key areas of research has been the optimization of the synthetic route for 1396675-29-8. A recent publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The study highlighted the importance of the tetrazole moiety in enhancing the compound's stability and bioavailability, which are critical factors for its potential use as a drug candidate.

Pharmacological evaluations of 1396675-29-8 have revealed its potent activity as a modulator of specific biological pathways. In vitro and in vivo studies have demonstrated its efficacy in targeting inflammatory responses, with particular relevance to autoimmune diseases. The compound's ability to inhibit key enzymes involved in cytokine production has positioned it as a promising candidate for further preclinical development.

Another significant finding comes from a recent study published in Bioorganic & Medicinal Chemistry Letters, which explored the structure-activity relationship (SAR) of 1396675-29-8. The research identified critical structural features that contribute to its biological activity, including the ethoxyphenyl and dimethylcarboxamide groups. These insights are expected to guide the design of derivatives with improved potency and selectivity.

In addition to its therapeutic potential, 1396675-29-8 has also been investigated for its role in chemical biology as a tool compound. Its ability to selectively bind to certain protein targets makes it a valuable probe for studying cellular signaling pathways. Recent work in this area has provided new understanding of the molecular interactions underlying its biological effects.

Looking ahead, the continued exploration of 1396675-29-8 and its derivatives holds great promise for advancing both basic science and clinical applications. Future research directions may include further optimization of its pharmacokinetic properties, expanded mechanistic studies, and exploration of its potential in combination therapies. The growing body of evidence supports the notion that this compound could play a significant role in the development of next-generation therapeutics.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.